molecular formula C11H14N2O B062432 1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine CAS No. 167024-14-8

1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine

Cat. No. B062432
CAS RN: 167024-14-8
M. Wt: 190.24 g/mol
InChI Key: JZKFDTSLBOMGLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound is a bicyclic system that contains a pyrazine ring fused with a benzoxazine ring. The synthesis of this compound has been achieved through various methods, and it has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

  • Pharmacological Research :

    • 5-HT2C Receptor Agonists : Some compounds, including those related to 1,4-benzoxazine, have been synthesized and evaluated for their potential as 5-HT2C receptor agonists. These compounds might be used in the treatment of obesity due to their anorectic (appetite-suppressing) activity (Yoon et al., 2008).
    • Dopamine Agonists : Hetero-fused hexahydro-1,4-benzoxazines have been synthesized and evaluated for dopamine agonist activity. These compounds are examples of how an oxygen substitution in certain molecular structures retains dopaminergic properties, useful in various neurological treatments (Booher et al., 1987).
    • Antiarrhythmic Agents : Certain 5,7,8-trimethyl-benzopyran and 5,7,8-trimethyl-1,4-benzoxazine aminoamide derivatives have been synthesized and evaluated for their potential against arrhythmias associated with ischemia-reperfusion injury. These derivatives are considered promising for further studies due to their multichannel antiarrhythmic properties (Koini et al., 2009).
  • Agricultural Research :

    • Allelochemicals in Gramineae : Benzoxazinoids like those derived from 1,4-benzoxazine have been found in certain plants, exhibiting a range of biological properties, including phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal properties. These findings have potential utility in agronomy and pest management (Macias et al., 2006).
    • Herbicidal Activity : Some 1,4-benzoxazin-3-one derivatives with sulfonylurea groups have been synthesized and found to show moderate herbicidal activity, providing insights for the development of new herbicides (Anderson et al., 1996).
  • Chemical Synthesis & Analytical Methods :

    • Synthesis of Nonracemic 1,4-Benzoxazines : Novel methods have been developed for the synthesis of 3,4-dihydro-1,4-benzoxazine derivatives, offering efficient and simple pathways with excellent enantio- and diastereospecificity. These methods are crucial for producing intermediates in the synthesis of various compounds, including pharmaceuticals (Mal et al., 2018).

properties

IUPAC Name

1,2,3,4,4a,5-hexahydropyrazino[2,1-c][1,4]benzoxazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14N2O/c1-2-4-11-10(3-1)13-6-5-12-7-9(13)8-14-11/h1-4,9,12H,5-8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JZKFDTSLBOMGLJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2C(CN1)COC3=CC=CC=C32
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

190.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine
Reactant of Route 2
1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine
Reactant of Route 3
1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine
Reactant of Route 4
1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine
Reactant of Route 5
1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine
Reactant of Route 6
1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.